Cas no 1956380-57-6 (6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1956380-57-6
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 4728312
• Update Time: 2025-10-12

6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine
• AX8320385

• Inchi： 1S/C7H4BrClN2/c8-7-1-6-4(2-11-7)5(9)3-10-6/h1-3,10H
• InChI Key： HXCQXHYHELEKGD-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)C(=CN2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 28.7

Additional information on 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine

Introduction to 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine (CAS No. 1956380-57-6)

6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine, identified by the CAS number 1956380-57-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both bromo and chloro substituents on the pyrrolopyridine core enhances its utility as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule drugs targeting various diseases.

The structural framework of 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine consists of a fused ring system comprising a pyrrole ring and a pyridine ring. This unique arrangement contributes to its distinct electronic and steric properties, making it an attractive scaffold for medicinal chemists. The bromo and chloro substituents are strategically positioned to allow for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures prevalent in many bioactive compounds.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders, cancer, and infectious diseases. 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine has emerged as a key intermediate in the synthesis of molecules with potential applications in these areas. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The bromo and chloro groups serve as handles for introducing additional pharmacophores, enabling fine-tuning of biological activity.

One of the most compelling aspects of 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine is its role in the development of antiviral agents. The pyrrolopyridine scaffold is known to interact with viral proteases and polymerases, making it a promising candidate for designing inhibitors against RNA viruses. Recent advancements in computational chemistry have facilitated the rapid screening of analogs derived from this compound, identifying lead structures with enhanced antiviral potency. The halogenated nature of the molecule allows for rapid derivatization, enabling researchers to optimize pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine typically involves multi-step organic transformations starting from commercially available precursors. A common approach involves the construction of the pyrrolopyridine core through cyclization reactions followed by halogenation at specific positions. The choice of reagents and reaction conditions is critical to achieving high yields and purity, which are essential for downstream applications. Modern synthetic methodologies often employ transition-metal catalysis to streamline these processes, reducing reaction times and improving atom economy.

The pharmacological profile of derivatives derived from 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine has been extensively studied in preclinical models. These studies have revealed promising activities against various disease targets. For example, derivatives with modifications at the 5-position of the pyrrole ring have shown significant efficacy in inhibiting platelet-derived growth factor receptor (PDGFR), a key target in oncology research. The ability to modify different positions on the core structure allows for the exploration of diverse biological activities, making this compound a valuable asset in drug discovery programs.

The growing interest in 6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine has also spurred innovation in synthetic chemistry. Researchers are increasingly leveraging flow chemistry and microwave-assisted reactions to enhance scalability and efficiency. These techniques not only improve yields but also enable safer handling of reactive intermediates. Additionally, green chemistry principles are being integrated into synthetic routes to minimize waste and reduce environmental impact.

In conclusion,6-Bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine (CAS No. 1956380-57-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability in drug development. Its role as an intermediate in synthesizing bioactive molecules continues to drive innovation across multiple therapeutic areas. As research progresses，this compound is expected to remain at the forefront of medicinal chemistry，contributing to the discovery of novel treatments that address unmet medical needs.